Cas no 1209624-77-0 (2,3-dimethoxy-N-[4-(1H-pyrazol-3-yl)phenyl]benzamide)

• Product Name: 2,3-dimethoxy-N-[4-(1H-pyrazol-3-yl)phenyl]benzamide
• CAS No: 1209624-77-0
• MF: C₁₈H₁₇N₃O₃
• MW: 323.345884084702
• CID: 5571829
• Update Time: 2025-05-23

2,3-dimethoxy-N-[4-(1H-pyrazol-3-yl)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,3-dimethoxy-N-[4-(1H-pyrazol-3-yl)phenyl]-
• 2,3-dimethoxy-N-[4-(1H-pyrazol-3-yl)phenyl]benzamide

• Inchi： 1S/C18H17N3O3/c1-23-16-5-3-4-14(17(16)24-2)18(22)20-13-8-6-12(7-9-13)15-10-11-19-21-15/h3-11H,1-2H3,(H,19,21)(H,20,22)
• InChI Key： UUXBKYJGDRMCBZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2C=CNN=2)C=C1)(=O)C1=CC=CC(OC)=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2,3-dimethoxy-N-[4-(1H-pyrazol-3-yl)phenyl]benzamide

2,3-Dimethoxy-N-[4-(1H-Pyrazol-3-yl)phenyl]Benzamide (CAS No. 1209624-77-0): A Comprehensive Overview

The compound 2,3-dimethoxy-N-[4-(1H-pyrazol-3-yl)phenyl]benzamide (CAS No. 1209624-77-0) is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This benzamide derivative incorporates a pyrazole moiety, which is known for its diverse biological activities, making it a promising candidate for drug development. Recent studies have highlighted its potential in various therapeutic areas, including anti-inflammatory, anticancer, and neuroprotective applications.

The synthesis of 2,3-dimethoxy-N-[4-(1H-pyrazol-3-yl)phenyl]benzamide involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by the introduction of the methoxy groups at the 2 and 3 positions of the benzamide core. The final step involves coupling the pyrazole-substituted phenyl group with the dimethoxybenzamide moiety. This synthesis pathway has been optimized in recent years to improve yield and purity, ensuring that the compound is suitable for both preclinical and clinical studies.

One of the most intriguing aspects of CAS No. 1209624-77-0 is its ability to modulate key cellular pathways involved in inflammation and cancer progression. For instance, research has shown that this compound exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes and reducing the production of pro-inflammatory cytokines. Additionally, it has demonstrated significant anticancer properties by inducing apoptosis in various cancer cell lines while sparing normal cells, suggesting a high therapeutic index.

The incorporation of the pyrazole ring into the structure of 2,3-dimethoxy-N-[4-(1H-pyrazol-3-yl)phenyl]benzamide plays a crucial role in its biological activity. Pyrazole derivatives are known for their ability to interact with various protein targets, including kinases and transcription factors. Recent studies have utilized computational modeling to identify potential binding sites on these targets, providing insights into the mechanism of action of this compound.

Moreover, CAS No. 1209624-77-0 has shown promise in neuroprotective applications. Preclinical models have demonstrated its ability to reduce oxidative stress and inhibit neuroinflammation, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings have been supported by recent in vivo studies that highlight its efficacy in improving cognitive function in animal models.

In terms of pharmacokinetics, 2,3-dimethoxy-N-[4-(1H-pyrazol-3-yl)phenyl]benzamide exhibits favorable absorption and bioavailability profiles. Studies have shown that it can be effectively administered orally, with minimal first-pass metabolism. Its half-life is moderate, allowing for once or twice daily dosing regimens in clinical settings.

Despite its numerous advantages, further research is required to fully understand the long-term safety profile of CAS No. 1209624-77-0. Ongoing clinical trials are investigating its efficacy and tolerability in patients with chronic inflammatory diseases and solid tumors. Preliminary results have been encouraging, with no major adverse effects reported at therapeutic doses.

In conclusion, 2,3-dimethoxy-N-[4-(1H-pyrazol-3-yl)phenyl]benzamide (CAS No. 1209624-77-0) represents a significant advancement in the development of benzamide-based therapeutics. Its unique structure, combined with its diverse biological activities, positions it as a potential breakthrough in treating various diseases. As research continues to unfold, this compound holds immense promise for future therapeutic applications.